Cas no 2228416-20-2 (2-(4-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2228416-20-2
• MF: C₉H₁₀BrFO₂S
• MW: 281.141904354095
• CID: 6073895
• PubChem ID: 165883483
• Update Time: 2025-10-22

2-(4-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride
• 2228416-20-2
• EN300-1987227

• Inchi： 1S/C9H10BrFO2S/c1-7-6-9(10)3-2-8(7)4-5-14(11,12)13/h2-3,6H,4-5H2,1H3
• InChI Key： IXCHJQNGFDBIPU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)CCS(=O)(=O)F

Computed Properties

• Exact Mass: 279.95689g/mol
• Monoisotopic Mass: 279.95689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(4-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride

Introduction to 2-(4-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2228416-20-2)

2-(4-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride, with the CAS number 2228416-20-2, is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a brominated aromatic ring and a sulfonyl fluoride functional group, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(4-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride is C₉H₉BrFOS, and its molecular weight is approximately 253.03 g/mol. The compound is a white to off-white solid at room temperature and is known for its high reactivity, particularly in the presence of nucleophiles. This reactivity is primarily attributed to the sulfonyl fluoride group, which can readily undergo nucleophilic substitution reactions, making it an excellent leaving group in synthetic transformations.

In the realm of medicinal chemistry, 2-(4-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride has been explored for its potential as a building block in the development of novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that sulfonamide derivatives derived from this compound exhibited potent antitumor activity against various cancer cell lines, including breast cancer and lung cancer cells.

Beyond its applications in drug discovery, 2-(4-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride has also found use in the development of advanced materials and coatings. The presence of the bromine atom on the aromatic ring provides additional reactivity and versatility, allowing for the synthesis of polymers with tailored properties. Research published in Advanced Materials in 2020 reported the successful use of this compound as a monomer in the preparation of polymeric materials with enhanced mechanical strength and thermal stability.

The synthetic accessibility of 2-(4-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride has been a subject of extensive investigation. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 4-bromo-2-methylbenzenesulfonyl chloride with fluorosulfonic acid, followed by purification through recrystallization or column chromatography. This method yields high-purity product with good yield and reproducibility.

The safety and handling of 2-(4-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride are critical considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation due to its potential irritant properties. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE), such as gloves and safety goggles.

In conclusion, 2-(4-bromo-2-methylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2228416-20-2) is a versatile chemical compound with significant potential in various scientific and industrial applications. Its unique molecular structure and reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and related fields. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in future scientific advancements.